Cas no 22052-04-6 (1,3,5-triazinane-2-thione)

1,3,5-triazinane-2-thione structure
1,3,5-triazinane-2-thione structure
Product Name:1,3,5-triazinane-2-thione
CAS No:22052-04-6
MF:C3H7N3S
MW:117.172778367996
MDL:MFCD00278164
CID:270419
PubChem ID:1897601
Update Time:2025-04-19

1,3,5-triazinane-2-thione Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2(1H)-thione,tetrahydro-
    • 1,3,5-Triazinane-2-thione
    • 2-Thiotriazone
    • 2-Thioxohexahydrotriazine
    • AC1LZCQF
    • AGN-PC-00MU49
    • STOCK1S-56044
    • s-Triazine-2(1H)-thione, tetrahydro- (7CI,8CI)
    • Tetrahydro-1,3,5-triazine-2(1H)-thione
    • 22052-04-6
    • SCHEMBL4974683
    • AKOS001026915
    • FT-0690847
    • 1,3,5-Triazine-2(1H)-thione, tetrahydro-
    • DTXSID00176532
    • s-Triazine-2(1H)-thione, tetrahydro-
    • F0861-0026
    • Z56756573
    • EN300-235816
    • 1,3,5-triazinane-2-thione
    • MDL: MFCD00278164
    • Inchi: 1S/C3H7N3S/c7-3-5-1-4-2-6-3/h4H,1-2H2,(H2,5,6,7)
    • InChI Key: HBEQQDRAYMGDPU-UHFFFAOYSA-N
    • SMILES: S=C1NCNCN1

Computed Properties

  • Exact Mass: 117.03621
  • Monoisotopic Mass: 117.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 74.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 200.2°Cat760mmHg
  • Flash Point: 74.9°C
  • Refractive Index: 1.645
  • PSA: 36.09

1,3,5-triazinane-2-thione Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

1,3,5-triazinane-2-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T796243-10mg
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$ 50.00 2022-06-02
TRC
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$ 160.00 2022-06-02
TRC
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$ 230.00 2022-06-02
Enamine
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1,3,5-triazinane-2-thione
22052-04-6 95%
0.05g
$383.0 2024-06-19
Enamine
EN300-235816-0.1g
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0.1g
$402.0 2024-06-19
Enamine
EN300-235816-0.25g
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$420.0 2024-06-19
Enamine
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$438.0 2024-06-19
Enamine
EN300-235816-1.0g
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$457.0 2024-06-19
Enamine
EN300-235816-2.5g
1,3,5-triazinane-2-thione
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$894.0 2024-06-19
Enamine
EN300-235816-5.0g
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